N-(4-chlorophenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide
Description
N-(4-chlorophenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis and manipulation of thiophene-carboxamide derivatives, including compounds similar to N-(4-chlorophenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide, have been explored for their unique chemical properties and reactions. For instance, thiophene-3-carboxamides have been shown to undergo dearomatising cyclisation when treated with lithium diisopropylamide (LDA), leading to rearrangements that transform the products into pyrrolinones, azepinones, or partially saturated azepinothiophenes (Clayden, Turnbull, Helliwell, & Pinto, 2004). Another study demonstrated the synthesis of four new N-(p-chlorophenyl) carboxamides and their exposure to UV oxidative irradiation, showcasing a method for creating benzofuro- and benzothieno-phenanthridones (Karminski-Zamola & Bajić, 1989).
Antipathogenic Activity
A study on new thiourea derivatives, which share a structural motif with the compound , revealed significant anti-pathogenic activity against bacterial strains capable of forming biofilms, such as Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest potential applications of similar compounds in the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Biological Evaluation
The biological evaluation of various novel 4-arylthiophene-2-carbaldehyde compounds, which are structurally related to the compound of interest, showed good antibacterial, haemolytic, antiurease, and nitric oxide (NO) scavenging activities. Specifically, one derivative demonstrated excellent antibacterial activity against Pseudomonas aeruginosa and was also found to be the best NO scavenger (Ali et al., 2013).
Antimicrobial Activities
Compounds synthesized from N-(4-chlorophenyl)-3-oxobutanamide and thiourea, which are chemically related to N-(4-chlorophenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide, were evaluated for their antimicrobial activities. Some of these compounds exhibited significant inhibition on bacterial and fungal growth, highlighting the potential antimicrobial application of similar compounds (Akbari et al., 2008).
properties
IUPAC Name |
N-(4-chlorophenyl)-3-(thiophene-2-carbonylamino)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN2O3S/c21-12-7-9-13(10-8-12)22-20(25)18-17(14-4-1-2-5-15(14)26-18)23-19(24)16-6-3-11-27-16/h1-11H,(H,22,25)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKDVHRTCSLWFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)Cl)NC(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide | |
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